Cas no 208719-51-1 (6,7,8,8a-Tetrahydro-7,8-dihydroxy-7-methyl-3-(1-propenyl)-1H-2-benzopyran-6-one; (1'E,7R,8S,8aS)-form, 1',2'-Dihydro, 7-O-(3,5-dichloro-4-hydroxy-2-methoxy-6-methylbenzoyl))

• Product Name: 6,7,8,8a-Tetrahydro-7,8-dihydroxy-7-methyl-3-(1-propenyl)-1H-2-benzopyran-6-one; (1'E,7R,8S,8aS)-form, 1',2'-Dihydro, 7-O-(3,5-dichloro-4-hydroxy-2-methoxy-6-methylbenzoyl)
• CAS No: 208719-51-1
• MF: C₂₂H₂₄Cl₂O₇
• MW: 471.327765464783
• CID: 6732124
• Update Time: 2024-03-03

6,7,8,8a-Tetrahydro-7,8-dihydroxy-7-methyl-3-(1-propenyl)-1H-2-benzopyran-6-one; (1'E,7R,8S,8aS)-form, 1',2'-Dihydro, 7-O-(3,5-dichloro-4-hydroxy-2-methoxy-6-methylbenzoyl) Chemical and Physical Properties

Names and Identifiers

• 6,7,8,8a-Tetrahydro-7,8-dihydroxy-7-methyl-3-(1-propenyl)-1H-2-benzopyran-6-one; (1'E,7R,8S,8aS)-form, 1',2'-Dihydro, 7-O-(3,5-dichloro-4-hydroxy-2-methoxy-6-methylbenzoyl)

• Inchi： 1S/C22H24Cl2O7/c1-5-6-12-7-11-8-14(25)22(3,20(27)13(11)9-30-12)31-21(28)15-10(2)16(23)18(26)17(24)19(15)29-4/h7-8,13,20,26-27H,5-6,9H2,1-4H3
• InChI Key： NGPVAYRDUVAHGY-UHFFFAOYSA-N
• SMILES： CCCC1OCC2C(=CC(C(C2O)(OC(C2C(OC)=C(Cl)C(O)=C(Cl)C=2C)=O)C)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• XLogP3: 2.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaphilones Azaphilones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaphilones